Cas no 1639838-86-0 (Carbamic acid, N-[3,3-bis(hydroxymethyl)cyclobutyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[3,3-bis(hydroxymethyl)cyclobutyl]-, 1,1-dimethylethyl ester
• CAS No: 1639838-86-0
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 5366808
• Update Time: 2025-06-26

Carbamic acid, N-[3,3-bis(hydroxymethyl)cyclobutyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[3,3-bis(hydroxymethyl)cyclobutyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H21NO4/c1-10(2,3)16-9(15)12-8-4-11(5-8,6-13)7-14/h8,13-14H,4-7H2,1-3H3,(H,12,15)
• InChI Key： BQLOSKLJSDHCMS-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CC(CO)(CO)C1

Additional information on Carbamic acid, N-[3,3-bis(hydroxymethyl)cyclobutyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[3,3-Bis(Hydroxymethyl)Cyclobutyl]-, 1,1-Dimethylethyl Ester: A Comprehensive Overview

The compound Carbamic acid, N-[3,3-bis(hydroxymethyl)cyclobutyl]-, 1,1-dimethylethyl ester, with the CAS number 1639838-86-0, is a specialized organic compound that has garnered attention in various scientific and industrial applications. This compound is notable for its unique structure and functional groups, which make it a valuable component in chemical synthesis and material science. Recent studies have highlighted its potential in biomedical research, particularly in the development of novel drug delivery systems and as a precursor for advanced materials.

The molecular structure of this compound consists of a cyclobutane ring substituted with hydroxymethyl groups at the 3-position. This substitution introduces significant steric hindrance and enhances the compound's reactivity in certain chemical transformations. The presence of the 1,1-dimethylethyl ester group further modulates its physical properties, such as solubility and stability. Researchers have found that these structural features make the compound an ideal candidate for use in catalytic processes and as a building block in organic synthesis.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic substitution and esterification reactions. Recent advancements in green chemistry have led to more efficient and environmentally friendly production techniques. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. These developments underscore the importance of this compound in advancing sustainable chemical manufacturing practices.

The application of Carbamic acid, N-[3,3-bis(hydroxymethyl)cyclobutyl]-, 1,1-dimethylethyl ester extends beyond traditional chemical synthesis. Its role as an intermediate in pharmaceutical development has been explored extensively. Studies indicate that derivatives of this compound may exhibit potent bioactivity against various pathogens, making them promising candidates for new drug therapies. Additionally, its ability to form stable complexes with metal ions has opened avenues for its use in coordination chemistry and catalysis.

In the context of materials science, this compound has shown potential as a precursor for the development of advanced polymers and coatings. Its unique combination of hydrophilic and hydrophobic groups allows for tailored surface properties, which are highly desirable in applications such as anti-corrosion coatings and biomedical implants. Recent research has also explored its use in stimuli-responsive materials, where its structural properties enable responsiveness to external stimuli like temperature or pH changes.

The environmental impact of this compound is another area of active research. Scientists are investigating its biodegradability and toxicity profiles to ensure its safe use in industrial and consumer applications. Preliminary studies suggest that under certain conditions, the compound can undergo efficient biodegradation without releasing harmful byproducts. These findings are crucial for aligning its use with global sustainability goals.

In summary, Carbamic acid, N-[3,3-bis(hydroxymethyl)cyclobutyl]-, 1,1-dimethylethyl ester (CAS No.: 1639838-86-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in chemical synthesis, pharmaceutical development, materials science, and environmental studies. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing both scientific knowledge and industrial innovation.